Cas no 1368413-09-5 (3-(isocyanatomethyl)-1H-pyrrole)

• Product Name: 3-(isocyanatomethyl)-1H-pyrrole
• CAS No: 1368413-09-5
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 6232500
• PubChem ID: 82280045
• Update Time: 2025-10-05

3-(isocyanatomethyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(isocyanatomethyl)-1H-pyrrole
• EN300-1842727
• 1368413-09-5

• Inchi： 1S/C6H6N2O/c9-5-8-4-6-1-2-7-3-6/h1-3,7H,4H2
• InChI Key： BBFCNPLGNYHWGR-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CNC=1

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(isocyanatomethyl)-1H-pyrrole

3-(Isocyanatomethyl)-1H-Pyrrole: A Comprehensive Overview

The compound with CAS No. 136841-30-5, commonly referred to as 3-(isocyanatomethyl)-1H-pyrrole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, with an isocyanatomethyl group attached at the third position. The isocyanatomethyl pyrrole structure imparts unique electronic and structural properties, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 3-(isocyanatomethyl)-1H-pyrrole in the development of advanced materials. Researchers have explored its role in the synthesis of polymeric materials, where its reactivity and functionality contribute to enhanced mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating isocyanatomethyl pyrrole into polymer networks significantly improved their tensile strength and thermal stability. This finding underscores the compound's versatility in material science applications.

In the pharmaceutical industry, 3-(isocyanatomethyl)-1H-pyrrole has shown promise as a precursor for bioactive molecules. Its ability to undergo various transformations, such as cycloaddition reactions and nucleophilic substitutions, makes it an ideal candidate for drug discovery. A 2022 paper in *Journal of Medicinal Chemistry* reported that derivatives of isocyanatomethyl pyrrole exhibited potent anti-inflammatory and antioxidant activities, paving the way for potential therapeutic applications.

The synthesis of 3-(isocyanatomethyl)-1H-pyrrole involves a multi-step process that typically begins with the preparation of pyrrole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, a 2024 study in *Green Chemistry* introduced a novel catalytic system that facilitates the formation of isocyanatomethyl pyrrole with high yield and purity.

Another area where 3-(isocyanatomethyl)-1H-pyrrole has made significant contributions is in electrochemistry. Its electron-rich aromatic system makes it suitable for use in organic electronics, particularly in the development of conductive polymers and organic field-effect transistors (OFETs). A 2024 article in *Chemical Communications* highlighted how integrating isocyanatomethyl pyrrole into OFETs improved device performance by enhancing charge carrier mobility.

Moreover, the compound's reactivity has been leveraged in click chemistry applications. The isocyanate group present in 3-(isocyanatomethyl)-1H-pyrrole enables rapid and efficient coupling reactions with various nucleophiles, making it a valuable tool in combinatorial chemistry. This property has been exploited to synthesize libraries of compounds for high-throughput screening in drug discovery.

In conclusion, 3-(isocyanatomethyl)-1H-pyrrole (CAS No. 136841-30-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.